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Compound of Interest

Compound Name: EPIC-0628

Cat. No.: B15585553

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

EPIC-0628 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. EPIC-0628 is a

small molecule inhibitor that selectively disrupts the interaction between the long non-coding

RNA HOTAIR and the EZH2 protein, a component of the PRC2 complex.[1] This disruption

leads to the promotion of ATF3 expression, which in turn can enhance the efficacy of

chemotherapeutic agents like temozolomide in glioblastoma treatment.[1][2]

Physicochemical and Solubility Data
A summary of the key quantitative data for EPIC-0628 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₂₀H₁₇F₄N₃O [3]

Molecular Weight 391.36 g/mol [3]

Appearance Solid powder [3]

Solubility in DMSO 200 mg/mL [3]

Molar Concentration (at 200

mg/mL)
511.04 mM [3]

In Vitro Working Concentration

Example
20 µM (for U87 cells, 48h) [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration EPIC-
0628 Stock Solution in DMSO
This protocol details the steps to prepare a 100 mM stock solution of EPIC-0628 in DMSO.

Materials:

EPIC-0628 solid powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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Pre-weighing Preparations: Before handling the compound, ensure you are wearing

appropriate PPE. Allow the EPIC-0628 vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing EPIC-0628: Carefully weigh out a precise amount of EPIC-0628 powder. For

example, to prepare 1 mL of a 100 mM stock solution, you would need 39.14 mg of the

compound (Molecular Weight = 391.36).

Dissolution in DMSO:

Add the weighed EPIC-0628 powder to a sterile microcentrifuge tube or cryovial.

Add the calculated volume of DMSO to the tube. For the 39.14 mg example, add 1 mL of

DMSO.

Solubilization:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[3] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This minimizes freeze-thaw cycles which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[3]

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the high-concentration stock solution to a final working

concentration for cell-based assays.

Materials:

100 mM EPIC-0628 stock solution in DMSO
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Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing the Stock Solution: Remove one aliquot of the 100 mM EPIC-0628 stock solution

from the freezer and thaw it at room temperature.

Serial Dilution: Perform serial dilutions in cell culture medium to achieve the desired final

concentration. For example, to prepare a 20 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL of

cell culture medium. This results in a 100 µM solution.

Further dilute this 100 µM solution by adding the appropriate volume to your cell culture

plate. For instance, add 20 µL of the 100 µM solution to 80 µL of medium in a well of a 96-

well plate to get a final volume of 100 µL and a final concentration of 20 µM.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the EPIC-0628 treated samples.

Mechanism of Action and Signaling Pathway
EPIC-0628 functions by disrupting the interaction between HOTAIR and EZH2.[1] This leads to

a cascade of downstream effects, including the upregulation of Activating Transcription Factor 3

(ATF3).[1] Increased ATF3 expression can suppress the expression of O⁶-methylguanine-DNA

methyltransferase (MGMT), a key DNA repair enzyme that contributes to temozolomide

resistance in glioblastoma.[1] Furthermore, EPIC-0628 can induce cell cycle arrest by

increasing the expression of CDKN1A and impair DNA double-strand break repair by

suppressing the ATF3-p38-E2F1 pathway.[1]
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Caption: Signaling pathway of EPIC-0628.
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Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow of preparing an EPIC-0628 stock solution.

Start Weigh EPIC-0628
Powder

Add Anhydrous
DMSO

Vortex / Sonicate
for Dissolution

Visually Verify
Complete DissolutionParticulates

Present

Aliquot into
Single-Use Vials

Clear Solution Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for preparing EPIC-0628 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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